Cas no 541-53-7 (Dithiobiuret)

• Product Name: Dithiobiuret
• CAS No: 541-53-7
• MF: C₂H₅N₃S₂
• MW: 135.211196660995
• MDL: MFCD00037832
• CID: 38193
• PubChem ID: 24893733
• Update Time: 2025-04-18

Dithiobiuret Chemical and Physical Properties

Names and Identifiers

• Dithiobiuret
• Thioimidodicarbonic Diamide
• 2,4-Dithiobiuret
• carbamothioylthiourea
• Biuret,dithio
• Dithioallophanimidic acid
• dithiobeulet
• Imidodicarbonimidothioic diamide
• Imidodicarbonodithioic diamide
• Amino[(aminocarbothioyl)amino]thioxomethane
• AMY831
• CAS-541-53-7
• CHEMBL501562
• CS-0149932
• SCHEMBL3077015
• Allophanimidic acid, dithio-
• D94742
• T40X2KXL53
• FT-0610224
• AI3-14762
• SCHEMBL24367774
• DTXSID2034968
• 2,4-DITHIOBIURET [HSDB]
• 2,4-DITHIOBIURET [MI]
• 541-53-7
• WLN: SUYZMYZUS
• [(H2-N)C(S)]2-NH
• Biuret, dithio-
• DTXCID0014968
• UNII-T40X2KXL53
• NSC7761
• Tox21_301949
• NSC 7761
• (carbamothioylamino)methanethioamide
• NSC-7761
• THIOIMIDODICARBONICDIAMIDE
• AKOS005445295
• Urea, 2-thio-1-(thiocarbamoyl)-
• Thioimidodicarbonic diamide (((H2N)C(S))2NH)
• Biuret, 2,4-dithio-
• HSDB 6047
• Thioimidodicarbonic diamide ((H2N)C(S))2NH
• Dithiobiuret, 97%, solid
• STR04620
• A829998
• EINECS 208-784-8
• Thioimidodicarbonic diamide ([(H2N)C(S)]2NH)
• RCRA waste no. P049
• Dicarbonodithioimidic diamide #
• NS00042749
• Q5283662
• NCGC00255476-01
• MFCD00037832
• RCRA waste number P049
• STK370075
• DB-052500
• Dicarbonodithioimidic diamide
• Biuret, dithio
• Urea, 2thio1(thiocarbamoyl)
• Allophanimidic acid, dithio
• 208-784-8
• Biuret, dithio-(8CI)
• Biuret, 2,4dithio

• MDL： MFCD00037832
• Inchi： 1S/C2H5N3S2/c3-1(6)5-2(4)7/h(H5,3,4,5,6,7)
• InChI Key： JIRRNZWTWJGJCT-UHFFFAOYSA-N
• SMILES： S=C(N)NC(N)=S
• BRN： 1756621

Computed Properties

• Exact Mass: 134.99200
• Monoisotopic Mass: 134.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.6
• Topological Polar Surface Area: 128A^2

Experimental Properties

• Color/Form: solid
• Density: 1.385 (estimate)
• Melting Point: 181 °C
• Boiling Point: 272.1°Cat760mmHg
• Flash Point: 118.3°C
• Refractive Index: 1.5800 (estimate)
• PSA: 128.25000
• LogP: 0.85470
• Solubility: Not determined
• Merck: 14,3371
• FEMA: 3187

Dithiobiuret Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300,H310,H330
• Warning Statement： P260,P264,P280,P284,P302+P350,P310
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 26/27/28
• Safety Instruction： S22-S28-S36/37-S45
• RTECS：EC1575000
• Hazardous Material Identification：
• Packing Group：I
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：I
• Risk Phrases：R26/27/28
• HazardClass：6.1
• PackingGroup：Ⅰ
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better